Cas no 931745-73-2 ((1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine)

• Product Name: (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine
• CAS No: 931745-73-2
• MF: C₂₄H₁₈FN₃O
• MW: 383.417628765106
• CID: 5363457
• Update Time: 2025-07-15

(1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine
• (E)-N-(3-fluorobenzylidene)-8-methyl-2-phenyl-2,4-dihydrochromeno[2,3-c]pyrazol-3-amine
• (E)-1-(3-fluorophenyl)-N-(8-methyl-2-phenyl-4H-chromeno[2,3-c]pyrazol-3-yl)methanimine
• N-[(1E)-(3-fluorophenyl)methylene]-8-methyl-2-phenyl-2,4-dihydrochromeno[2,3-c]pyrazol-3-amine
• (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine

• Inchi： 1S/C24H18FN3O/c1-16-7-5-9-18-14-21-23(26-15-17-8-6-10-19(25)13-17)28(20-11-3-2-4-12-20)27-24(21)29-22(16)18/h2-13,15H,14H2,1H3/b26-15+
• InChI Key： SSZPQPQJXYXNPG-CVKSISIWSA-N
• SMILES： FC1=CC=CC(=C1)/C=N/C1=C2C(=NN1C1C=CC=CC=1)OC1C(C)=CC=CC=1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 581
• XLogP3: 5.9
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine

Comprehensive Analysis of (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine (CAS No. 931745-73-2)

The compound (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine (CAS No. 931745-73-2) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. Its complex architecture, featuring a chromeno[2,3-c]pyrazole core and a 3-fluorophenyl substituent, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a pharmacophore in drug discovery, given its resemblance to bioactive scaffolds found in FDA-approved drugs.

In recent years, the demand for fluorinated compounds like 931745-73-2 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine, where molecules with tailored properties are designed to target specific biological pathways. The 8-methyl-2-phenyl moiety in this compound further enhances its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuroscience research.

From a synthetic perspective, the chromeno[2,3-c]pyrazole framework of 931745-73-2 presents intriguing challenges and opportunities. Chemists are exploring green chemistry approaches to synthesize such heterocycles, reflecting the industry's shift toward sustainable practices. Computational tools like AI-driven molecular docking are also being employed to predict its interactions with biological targets, a method frequently searched by users interested in drug design algorithms.

The compound's methanimine group (-CH=N-) is another area of focus, as it often serves as a hydrogen bond acceptor in protein-ligand interactions. This feature is particularly relevant in the context of kinase inhibitors, a class of therapeutics dominating oncology research. Searches for "kinase inhibitor scaffolds" and "fluorinated heterocycles" have spiked in 2023, underscoring the timeliness of this discussion.

Beyond pharmaceuticals, 931745-73-2 has potential applications in organic electronics. Its conjugated system and fluorophenyl unit could contribute to charge transport properties, making it a candidate for OLED materials—a trending topic among materials scientists. The compound's photophysical characteristics are currently under investigation, with preliminary studies suggesting tunable fluorescence emission.

Quality control of 931745-73-2 remains a critical consideration. Advanced analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, especially given the structural complexity. This aligns with frequent user queries about "characterization of complex organics" and "impurity profiling methods."

In summary, (1E)-1-(3-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine represents a multifaceted compound with cross-disciplinary relevance. Its exploration bridges cutting-edge themes like AI-aided drug discovery, sustainable synthesis, and functional materials, addressing numerous high-traffic search topics in contemporary scientific discourse.